3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid

• IUPAC Name: 3-[(4-fluorobenzoyl)amino]-3-(4-propan-2-yloxyphenyl)propanoic acid
• InChI: InChI=1S/C19H20FNO4/c1-12(2)25-16-9-5-13(6-10-16)17(11-18(22)23)21-19(24)14-3-7-15(20)8-4-14/h3-10,12,17H,11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: SOFQXERJWDXQTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C19H20FNO4
• Molecular Weight: 345.4 g/mol

Description

3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid, also known as FIPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FIPP belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid exerts its anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in the inflammatory response. 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid selectively inhibits the activity of COX-2, which is primarily responsible for the production of prostaglandins in response to inflammation, while sparing the activity of COX-1, which plays a crucial role in maintaining the integrity of the gastrointestinal tract.
Biochemical and Physiological Effects
3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It works by reducing the production of prostaglandins, which are responsible for the inflammatory response, pain, and fever. 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has also been shown to possess anti-cancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid is its selective inhibition of COX-2, which reduces the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. Additionally, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions. However, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has some limitations when used in lab experiments. Its solubility in water is relatively low, which makes it difficult to administer orally. Additionally, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid may have potential toxic effects on the liver and kidneys, which need to be further studied.

Future Directions

There are several future directions for the study of 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid. One potential direction is the development of 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid analogs with improved solubility and bioavailability. Additionally, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid could be studied for its potential use in combination with other anti-inflammatory drugs to enhance its therapeutic effects. Further studies are also needed to investigate the potential toxic effects of 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid on the liver and kidneys and to determine the optimal dosage for therapeutic use.
Conclusion
In conclusion, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid is a promising compound with potential therapeutic applications in various inflammatory conditions and cancer therapy. Its selective inhibition of COX-2 and potent anti-inflammatory and analgesic properties make it a promising candidate for further study and development. However, further research is needed to determine its optimal dosage and potential toxic effects on the liver and kidneys.

Scientific Research Applications

3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has been extensively studied for its potential therapeutic applications in various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. In a study conducted on rats, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid was found to significantly reduce inflammation and pain in the joints, indicating its potential use as an effective treatment for arthritis. Additionally, 3-[(4-fluorobenzoyl)amino]-3-(4-isopropoxyphenyl)propanoic acid has been shown to possess anti-cancer properties and has been studied for its potential use in cancer therapy.